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Introduction

Tetracosactide hexaacetate, a synthetic polypeptide, is a cornerstone of veterinary
endocrinology, particularly for assessing adrenocortical function.[1] As an analogue of the
naturally occurring adrenocorticotropic hormone (ACTH), it consists of the first 24 amino acids
of the native hormone, which is the sequence responsible for its full biological activity.[2][3] Its
primary application is in the ACTH stimulation test, a dynamic endocrine assay used to
investigate and diagnose disorders of the adrenal glands, such as hypoadrenocorticism
(Addison's disease) and hyperadrenocorticism (Cushing's syndrome) in companion animals,
most notably dogs and cats.[1][4][5]

Mechanism of Action

Tetracosactide functions by mimicking the physiological action of endogenous ACTH.[6] Upon
administration, it binds to specific melanocortin 2 receptors (MC2R) on the surface of cells in
the adrenal cortex.[4] This binding activates a signaling cascade that stimulates the synthesis
and release of adrenal steroids, including glucocorticoids (primarily cortisol), mineralocorticoids,
and, to a lesser extent, androgens.[6][7][8] The magnitude of the cortisol increase in the
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bloodstream following tetracosactide administration provides a measure of the adrenal glands'

functional reserve.

Physiological HPA Axis

Hypothalamus

Anterior Pituitary

Negative
Feefdback (-)

Adrenal Cortex

Synthesis & Release

____________________>

Cortisol

Negative
Feedback (-)

Diagnostic Intervention

Tetracosactide
(Exogenous ACTH)

Direct
timulation (+)

Adrenal Cortex

Measured Cortisol
Response

Click to download full resolution via product page

Caption: Signaling pathway of the HPA axis and the diagnostic action of tetracosactide.

Application: The ACTH Stimulation Test

The ACTH stimulation test is the gold standard for diagnosing hypoadrenocorticism and is also

a critical tool for diagnosing iatrogenic and spontaneous hyperadrenocorticism.[5] By

administering a standardized dose of tetracosactide, clinicians can assess the maximal

secretory capacity of the adrenal glands. A healthy adrenal gland will respond with a significant

increase in cortisol production, whereas diseased glands will show a blunted or exaggerated

response.
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Experimental Protocols

A. Standard ACTH Stimulation Test Protocol for Dogs

This protocol outlines the standard procedure for evaluating adrenocortical function in dogs
using a non-depot formulation of tetracosactide.

Animal Preparation: The dog does not need to be fasted, as lipemia does not significantly
affect cortisol assays.[9] However, if other biochemical tests are planned, fasting may be
appropriate. Ensure a sufficient washout period has elapsed for any medications that could
affect the hypothalamic-pituitary-adrenal (HPA) axis or cross-react with cortisol assays, such
as glucocorticoids.[3][10]

Baseline Blood Sample (T=0): Collect an initial blood sample (1-2 mL) into a serum
separator or heparinized tube. This sample will be used to determine the basal cortisol
concentration.

Tetracosactide Administration: Administer tetracosactide at a dose of 5 pg/kg.[3][10][11] The
injection can be given either intravenously (1V) or intramuscularly (IM), as both routes yield
equivalent cortisol responses.[4]

Post-Stimulation Blood Sample (T=60-90 min): Collect a second blood sample between 60
and 90 minutes after the tetracosactide injection.[3][11] This timing is critical as it
corresponds to the typical peak cortisol concentration.[3]

Sample Handling: Promptly centrifuge both blood samples to separate the serum or plasma.
Transfer the separated sample into a new, clearly labeled tube. Samples should be
refrigerated if analysis is to be performed within a few hours or frozen (-20°C) for longer
storage.

B. ACTH Stimulation Test Protocol for Cats

The protocol for cats is similar, but IV administration is generally recommended for a more
consistent response.[9]

e Animal Preparation: As with dogs, fasting is not mandatory for the cortisol test alone.[9]
Ensure an appropriate washout period for interfering medications.
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Baseline Blood Sample (T=0): Collect a baseline blood sample for cortisol determination.

Tetracosactide Administration: Administer tetracosactide intravenously.[9] While a 5 pg/kg
dose can be used, a flat dose of 125 pg per cat is also commonly employed and considered
effective.[9][12]

Post-Stimulation Blood Sample (T=60 min): Collect the post-stimulation blood sample 60
minutes after the 1V injection.[12] Some protocols may suggest an additional sample at 30 or
90 minutes.[12]

Sample Handling: Process and store the samples as described for dogs.
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Caption: Standard experimental workflow for the ACTH stimulation test.
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Quantitative Data and Interpretation

The results of the ACTH stimulation test are interpreted by comparing the post-stimulation
cortisol concentration to established reference intervals.

Table 1. Recommended Dosages of Tetracosactide Hexaacetate

] ] Route of
Species Formulation Dosage L . Reference(s)
Administration

Dog Short-acting 5 pa/kg IV or IM [3][10][11]

0.25 mg (250 ug)

Dog Short-acting per dog (4.5-50 IV or IM [4]
kg)
5 pg/kg or at
Do Depot IM 13][14
9 P least 0.1 mL 3]l

5 ug/kg or 125 IV (preferred) or
Cat Short-acting HOKO H (p ) [9][12]
g/cat IM

Table 2: Example Cortisol Responses and Diagnostic Thresholds in Dogs
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Post-
. Baseline Stimulation .
Condition . . Interpretation Reference(s)
Cortisol Cortisol (60-90
min)
28-92 nmol/L 265-430 nmol/L Normal adrenal
Healthy Dog [4]
(1.0-3.3 pg/dL) (9.6-15.6 pg/dL) reserve
Hypoadrenocorti ~ Variable (often <55 nmol/L (<2 Adrenocortical
. o [4]
cism low) po/dL) insufficiency
Hyperadrenocorti  Variable (often > 552 nmol/L (> Excessive )
cism high) 20 pg/dL) adrenal reserve
) Adrenal
latrogenic Blunted ]
) suppression from
Hyperadrenocorti  Low response (< 55 [13]
) exogenous
cism nmol/L) )
steroids

Note: Cortisol reference ranges can vary significantly between laboratories. Always use the
reference ranges provided by the laboratory performing the assay.

Post-Stimulation
Cortisol Result

Above Threshold

Low Response
(< 55 nmol/L)

High Response

Normal Response (> 552 nmol/L)

Suggests_ . Normal Adrenal Suggests .
Hypoadrenocorticism Function Hyperadrenocorticism
(Addison's) (Cushing's)
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Caption: Logical flow for interpreting ACTH stimulation test results in dogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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